Cas no 2171424-24-9 ((3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid)

• Product Name: (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid
• CAS No: 2171424-24-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5937179
• PubChem ID: 165539028
• Update Time: 2025-10-28

(3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid
• (3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid
• EN300-1472476
• 2171424-24-9

• Inchi： 1S/C27H34N2O5/c1-3-9-19(16-26(31)32)29-25(30)15-8-10-18(2)28-27(33)34-17-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-7,11-14,18-19,24H,3,8-10,15-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t18?,19-/m1/s1
• InChI Key： AHYHGMDZAOZJEO-MUMRKEEXSA-N
• SMILES： O(C(NC(C)CCCC(N[C@@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid

Comprehensive Overview of (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid (CAS No. 2171424-24-9)

The compound (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid (CAS No. 2171424-24-9) is a specialized peptide derivative widely utilized in bioconjugation, drug delivery systems, and proteomics research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical reagent in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in peptide-based therapeutics and biomaterial engineering, aligning with the growing demand for targeted drug delivery and precision medicine.

One of the most searched questions in the field is: "How does Fmoc chemistry enhance peptide stability?" The answer lies in the compound's design. The Fmoc group in (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid provides temporary protection for the amino group during synthesis, preventing unwanted side reactions. This feature is particularly valuable in automated peptide synthesizers, where high-yield reactions are essential. Additionally, the compound's hexanoic acid backbone contributes to its solubility in organic solvents, a property highly sought after in peptide modification and linker chemistry.

In the context of AI-driven drug discovery, this compound has gained attention for its potential in computational peptide design. Machine learning models often require well-defined chemical descriptors, and the structural precision of CAS No. 2171424-24-9 makes it an ideal candidate for in silico simulations. Furthermore, its compatibility with click chemistry and bioorthogonal reactions aligns with trends in next-generation bioconjugation, a hot topic in biopharmaceutical innovation.

Another frequently asked question is: "What are the applications of (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid in cancer research?" Studies highlight its use in constructing peptide-drug conjugates (PDCs), where it serves as a spacer or linker between cytotoxic agents and tumor-targeting peptides. This approach minimizes off-target effects, a key challenge in chemotherapy. The compound's chiral center (3R configuration) also ensures stereochemical purity, critical for biological activity and regulatory approval.

From an SEO perspective, terms like "Fmoc-amino acid derivatives", "peptide synthesis reagents", and "CAS 2171424-24-9 supplier" are highly relevant. Suppliers and researchers often seek technical datasheets, HPLC purity reports, and storage conditions for this compound. Proper handling under nitrogen atmosphere and storage at -20°C are recommended to maintain stability, addressing another common query: "How to store Fmoc-protected peptides long-term?"

In summary, (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid represents a nexus of peptide chemistry, drug development, and biomaterials science. Its versatility in protecting group strategies and linker technologies ensures its continued relevance in both academic and industrial settings. As personalized medicine advances, the demand for such high-purity building blocks will only intensify, solidifying its position in the life sciences toolkit.